Cas no 2101200-93-3 (4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide)

• Product Name: 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2101200-93-3
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5213035
• Update Time: 2025-06-08

4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide
• 1H-Pyrazole-5-carboxamide, 4-amino-1-cyclopentyl-N-ethyl-N-methyl-

• Inchi： 1S/C12H20N4O/c1-3-15(2)12(17)11-10(13)8-14-16(11)9-6-4-5-7-9/h8-9H,3-7,13H2,1-2H3
• InChI Key： MFGRJSIFHSBPJF-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(C(N(CC)C)=O)=C(N)C=N1

Additional information on 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide

Introduction to 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide (CAS No. 2101200-93-3)

4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2101200-93-3, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their broad spectrum of biological activities. The presence of multiple substituents, including an amino group, a cyclopentyl moiety, and ethyl and methyl groups, contributes to its complex chemical behavior and potential therapeutic applications.

The structural framework of 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide incorporates a pyrazole core, which is a six-membered aromatic ring containing two nitrogen atoms. This core structure is highly versatile and serves as a scaffold for numerous pharmacologically active molecules. The substitution pattern in this compound, particularly the 4-amino group and the 5-carboxamide moiety, plays a crucial role in determining its interactions with biological targets. These functional groups are known to enhance binding affinity and specificity, making the compound a promising candidate for drug development.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have highlighted the potential of pyrazole-based compounds in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The 1-cyclopentyl substituent in 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide adds rigidity to the molecule, which can improve its stability and bioavailability. This feature is particularly important in drug design, as it ensures that the compound remains intact during metabolic processes and reaches its target site effectively.

The N-ethyl-N-methyl groups attached to the pyrazole ring further modulate the electronic properties of the molecule. These groups can influence the compound's solubility, lipophilicity, and overall pharmacokinetic profile. Such modifications are often employed in medicinal chemistry to optimize drug-like properties, ensuring that the compound exhibits favorable pharmacological behavior. The carboxamide group at the 5-position is another critical feature that contributes to the compound's reactivity and potential biological activity. This group can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as enzymes and receptors.

Recent research has explored the pharmacological potential of 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide in several contexts. One notable area of investigation has been its role as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this compound have been leveraged to develop novel drugs targeting specific disease pathways. For example, derivatives of pyrazole have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The unique combination of functional groups in 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide makes it a valuable building block for such synthetic endeavors.

Another area where this compound has drawn attention is its potential application in treating inflammatory conditions. Inflammatory diseases are often characterized by excessive production of pro-inflammatory cytokines and enzymes. Studies have indicated that pyrazole derivatives can modulate inflammatory pathways by inhibiting key enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase). The presence of both amino and carboxamide groups in 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide suggests that it may interact with these enzymes or related signaling molecules, thereby exerting anti-inflammatory effects.

The synthesis of 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the pyrazole ring, followed by functional group transformations such as alkylation and carboxylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to obtain sufficient quantities of this compound for research purposes. Additionally, modern analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of the synthesized product.

The biological evaluation of 4-amino-1-cyclopentyl-N-ethyl-N-methyl-1H-pyrazole-5-carboxamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with bacterial infections, suggesting potential use as an antimicrobial agent. Furthermore, preliminary studies suggest that this compound may exhibit antiviral properties by interfering with viral replication mechanisms. These findings underscore its versatility as a pharmacological tool.

Given its diverse range of activities and structural features, 4-amino - 1 - cyclopentyl - N - ethyl - N - methyl - 1 H - pyrazole - 5 - carboxamide (CAS No . 2101200 - 93 - 3) holds significant promise for future pharmaceutical applications . Ongoing research efforts are focused on further exploring its mechanism of action , optimizing its chemical properties , and evaluating its safety profile . Collaborative studies involving chemists , biologists , and pharmacologists aim to translate these findings into tangible therapeutic benefits . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in addressing complex diseases .